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Compound of Interest

gamma-Methylene-gamma-
Compound Name:
butyrolactone

Cat. No.: B154411

Essential Safety and Handling Guide for y-
Methylene-y-butyrolactone

For researchers, scientists, and drug development professionals, ensuring safe laboratory
practices is paramount. This guide provides essential, immediate safety and logistical
information for handling y-Methylene-y-butyrolactone (also known as a-Methylene-y-
butyrolactone), including operational and disposal plans.

Chemical Hazards:

Gamma-Methylene-gamma-butyrolactone is a flammable liquid and vapor.[1][2] It is also
known to be a skin sensitizer, which may cause an allergic skin reaction.[1][2][3] The substance
can cause skin and serious eye irritation.[3] Inhalation may lead to allergy or asthma-like
symptoms or breathing difficulties.[3] It is harmful to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
y-Methylene-y-butyrolactone.
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Protection Type

Recommended Equipment

Specifications and
Remarks

Eye and Face Protection

Safety glasses with side

shields or Goggles

European standard EN 166
compliant goggles are
recommended.[2] A face shield
may be necessary depending

on the scale of the operation.

[3]

Hand Protection

Protective gloves

Chemical-resistant gloves
should be worn.[1][2][3] It is
advisable to check with the
glove supplier for specific
compatibility and breakthrough

times.

Skin and Body Protection

Protective clothing

Wear appropriate protective
clothing to prevent skin

contact.[3]

Respiratory Protection

Vapor respirator

Recommended when working
in poorly ventilated areas or
when vapor or mist generation
is likely.[3] For small-scale
laboratory use, a half mask
with an organic vapor filter
(Type A) is suggested.[2] In
case of accidental release, a
self-contained breathing

apparatus may be necessary.

[1]

Safe Handling and Disposal Workflow

Proper procedural steps are critical to minimize exposure and ensure safety. The following

diagram outlines the logical workflow for handling y-Methylene-y-butyrolactone.
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Cleanup and Disposal

Keep spill kit readily accessible Decontaminate work surfaces

E)'wose of waste in a suitable, closed container according to regulanimg

Doff PPE correctly.

Click to download full resolution via product page

Safe handling workflow for y-Methylene-y-butyrolactone.

Operational and Disposal Plans

Handling Procedures:
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Always work in a well-ventilated area, preferably within a chemical fume hood.[3]

Avoid contact with skin, eyes, and clothing.[1]

Prevent the generation of vapor or mist.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

Wash hands thoroughly after handling.[1][3]
First Aid Measures:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin
irritation or a rash occurs, seek medical attention.[2][3]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and get medical attention.[1][3]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If
respiratory symptoms occur, call a poison center or doctor.[3]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
advice.[1]

Storage:

Store in a dry, cool, and well-ventilated place.[1]

Keep the container tightly closed when not in use.[1]

The recommended storage temperature is 2 - 8 °C.[1]

The material is sensitive to air, moisture, and light; it should be stored under an inert gas.[1]
Disposal:

» Dispose of unused product and contaminated materials in accordance with all applicable
local, state, and federal regulations.[1]
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e Itis recommended to use a licensed professional waste disposal service.[3]

» Contaminated packaging should be disposed of as unused product.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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